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Compound of Interest

Compound Name: 17-Dmag

Cat. No.: B8063562

Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with 17-DMAG (Alvespimycin). The

following procedures are designed to ensure the safe handling and disposal of this potent

Hsp90 inhibitor.

Hazard Identification and Personal Protective
Equipment (PPE)
17-DMAG is classified as hazardous, with the potential to cause harm if swallowed, inhaled, or

in contact with skin.[1][2] It is also known to cause serious eye irritation.[1] Therefore, strict

adherence to PPE protocols is mandatory to minimize exposure.

Recommended Personal Protective Equipment
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PPE Category Recommended Equipment Rationale

Eye Protection
Chemical safety goggles or a

face shield

Protects against splashes of

17-DMAG solutions.[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact. Gloves

should be inspected before

use and changed frequently.[3]

Body Protection
Laboratory coat or disposable

gown

Protects clothing and skin from

contamination.[3]

Respiratory Protection
N95 respirator or higher, or use

of a fume hood

Required when handling the

compound as a powder or if

aerosolization is possible to

prevent inhalation.[2][3]

Operational Plan for Handling 17-DMAG
This section outlines a step-by-step procedure for the safe handling of 17-DMAG, from

receiving the compound to its final disposal.

1. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

[2]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Before handling, review the Safety Data Sheet (SDS) for 17-DMAG.[4]

2. Handling the Solid Compound:

17-DMAG is typically supplied as a crystalline solid.[4]

When weighing the powder, do so within a fume hood to avoid generating and inhaling dust.

[2]

Use appropriate tools (e.g., spatula, weigh paper) and clean them thoroughly after use.
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3. Solution Preparation:

17-DMAG is soluble in organic solvents like DMSO, ethanol, and dimethylformamide (DMF).

[4]

When dissolving, add the solvent to the solid to minimize dust formation.

For aqueous solutions, it is recommended to first dissolve 17-DMAG in a minimal amount of

an organic solvent like DMF and then dilute with the aqueous buffer.[4]

Aqueous solutions of 17-DMAG are not recommended for storage for more than one day.[4]

4. Experimental Use:

Clearly label all solutions containing 17-DMAG.

Avoid prolonged or repeated exposure.[2]

Wash hands thoroughly after handling.[1][4]

Disposal Plan
Proper disposal of 17-DMAG and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused or expired 17-DMAG powder and any grossly contaminated

items (e.g., weigh boats, pipette tips) in a designated, sealed, and clearly labeled hazardous

chemical waste container.[3]

Liquid Waste: Collect all solutions containing 17-DMAG in a sealed, properly labeled

container for hazardous liquid waste. Do not pour down the drain.[3]

Contaminated PPE: Dispose of used gloves, disposable gowns, and other contaminated lab

supplies in a designated biohazard or chemical waste container.[3]
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Sharps: Dispose of any contaminated needles or other sharps in a puncture-resistant sharps

container.[3]

Disposal Workflow Diagram

Handling Workflow
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Caption: Logical workflow for the safe handling and disposal of 17-DMAG.

First Aid Measures
In case of exposure, follow these immediate first aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids apart. Seek medical attention.[2]
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Get medical attention if symptoms occur.[2]

Ingestion: Wash out the mouth with water, provided the person is conscious. Do not induce

vomiting. Seek medical attention.[2]

Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[2]

This guide is intended to supplement, not replace, your institution's specific safety protocols

and the information provided in the product's Safety Data Sheet. Always prioritize safety and

consult with your institution's environmental health and safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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